Cas no 112984-60-8 (Ulifloxacin)

Ulifloxacin structure
Ulifloxacin structure
Product Name:Ulifloxacin
CAS No:112984-60-8
MF:C16H16FN3O3S
MW:349.379945755005
MDL:MFCD00882994
CID:62994
PubChem ID:124225
Update Time:2025-04-18

Ulifloxacin Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-1-methyl-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-[1,3]thiazeto[3,2-a]quinoline-3-carboxylic acid
    • 6-FLUORO-1-METHYL-4-OXO-7-(1-PIPRAZINYL)-4H-(1,3)-THIAZETO(3,2-A)QUINOLINE-3-CAR
    • 6-Fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-4H-(1,3) -thiazeto (3,2-a)quinoline-3-carboxylic acid
    • 6-Fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-4H-(1,3)thiazeto(3,2-a)quinoline-3-carboxylic acid
    • 6-Fluoro-1-methyl-4-oxo-7-piperazin-1-yl-4H-2-thia-8b-aza-cyclobuta[a] naphthalene-3-carboxylic acid
    • 6-fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-1H,4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylic acid
    • 6-Fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylic acid
    • 6-FLUORO-1-METHYL-4-OXO-7-(1-PIPERAZINYL)-4H-(1,3)THIAZETO(3,2-A) QUINOLINE–3-CARBOXYLIC ACID
    • 6-Fluoro-1-Methyl-4-Oxo-7-(1-Piperazinyl)-4H-(1,3)-Thiazeto(3,2-Alpha)Quinoline-3-Carboxylic Acid
    • 6-Fluoro-1-methyl-7-(1-piperazinyl)-4-oxo-4H-(1,3)thiazeto(3,2-a)quinoline-3-carboxylic acid
    • Ulifloxacin
    • AF 3013
    • NAD 394
    • NM 394
    • PL-11
    • 6-Fluoro-1-Methyl-4-oxo-7-
    • PRULIFLOXACIN INTERMEDIATE 3
    • Prulifloxacin Intermediate PL-11
    • 6-Fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-4H-(1,3)-thiazeto
    • 6-FLUORO-7-PIPERAZINE-1-METHYL-4-OXY-[1,3]THIOAZACYCLIC[3,2-A]-QUINOLINE-3-CARBOXYLIC ACID
    • 6-FLUORO-1-METHYL-4-OXO-7-(1-PIPERAZINYL)-4H-(1,3)-HIAZETO(3,2-A)QUINOLINE-3-CARBOXYLIC ACID
    • RKL10077
    • MFCD00882994
    • DTXSID0057621
    • NCGC00253642-01
    • ULIFLOXACIN [WHO-DD]
    • Ulifloxacin [INN]
    • CS-0028132
    • HY-108279
    • CAS-112984-60-8
    • BCP13622
    • DTXCID1031410
    • UNII-C38638H76Y
    • Q-101932
    • 112984-60-8
    • SCHEMBL1149364
    • FT-0642762
    • AF 3013; NAD 394; NM 394
    • 6-fluoro-1-methyl-4-oxo-7-piperazin-1-yl-1H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylic acid;6-Fluoro-1-methyl-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-[1,3]thiazeto[3,2-a]quinoline-3-carboxylic acid
    • CHEBI:35044
    • 6-fluoro-1-methyl-4-oxo-7-piperazin-1-yl-1H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylic acid
    • C16H16FN3O3S
    • CHEMBL345937
    • (1RS)-6-Fluoro-1-methyl-4-oxo-7-(piperazin-1-yl)-4H-(1,3)thiazeto(3,2-a)quinoline-3-carboxylic acid
    • AS-13602
    • AKOS015901597
    • '6-Fluoro-1-methyl-4-oxo-7-piperazin
    • Q27116386
    • NM-394
    • Tox21_113769
    • SUXQDLLXIBLQHW-UHFFFAOYSA-N
    • 1H,4H-(1,3)Thiazeto(3,2-a)quinoline-3-carboxylic acid, 6-fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-
    • C38638H76Y
    • A802713
    • AC-2033
    • 6-fluoro-l-methyl-4-oxo-7-piperazin-l-yl-4H-[1,3]thiazeto[3,2-a]quinoline-3-carboxylic acid
    • 6-Fluoro-1-methyl-4-oxo-7-(piperazin-1-yl)-1,4-dihydro-[1,3]thiazeto[3,2-a]quinoline-3-carboxylicacid
    • ulifloxacino
    • 6-Fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-4H-(1,3)-thiazeto(3,2-a)-3-quinolinecarboxylic acid
    • 6-Fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-4H-[1,3]-thiazeto[3,2-a]-3-quinolinecarboxylic acid
    • 6-fluoro-1-methyl-4-oxo-7-piperazin-1-yl-1H-(1,3)thiazeto(3,2-a)quinoline-3-carboxylic acid
    • 1H,4H-[1,3]Thiazeto[3,2-a]quinoline-3-carboxylic acid, 6-fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-
    • 6-fluoro-1-methyl-4-oxo-7-(1-piperazinyl)-1H,4H-(1,3)Thiazeto(3,2-a)quinoline-3-carboxylic acid
    • BRD-A61633223-001-01-0
    • ulifloxacinum
    • NM394
    • BRD-A61633223-001-02-8
    • DB-029291
    • MDL: MFCD00882994
    • Inchi: 1S/C16H16FN3O3S/c1-8-20-11-7-12(19-4-2-18-3-5-19)10(17)6-9(11)14(21)13(16(22)23)15(20)24-8/h6-8,18H,2-5H2,1H3,(H,22,23)
    • InChI Key: SUXQDLLXIBLQHW-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(=O)O)C(C3C=C(C(=CC=3N2C1C)N1CCNCC1)F)=O

Computed Properties

  • Exact Mass: 349.09000
  • Monoisotopic Mass: 349.08964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 607
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.2
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: >160°C (dec.)
  • Boiling Point: 577°C at 760 mmHg
  • Flash Point: 302.8±30.1 °C
  • Refractive Index: 1.724
  • Solubility: DMSO (Sparingly), Methanol (Slightly)
  • PSA: 99.87000
  • LogP: 2.26640
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

Ulifloxacin Security Information

Ulifloxacin Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ulifloxacin Pricemore >>

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Ulifloxacin Production Method

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